Cas no 2034396-54-6 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034396-54-6
• MF: C₁₅H₁₁N₅O₃S₂
• MW: 373.409539461136
• CID: 6332960
• PubChem ID: 122163041
• Update Time: 2025-10-16

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• AKOS032469844
• 2034396-54-6
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• F6574-0503

• Inchi： 1S/C15H11N5O3S2/c21-25(22,13-3-1-2-11-15(13)20-24-19-11)18-8-12-14(17-6-5-16-12)10-4-7-23-9-10/h1-7,9,18H,8H2
• InChI Key： SDTDALUUEOYRQU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC1C(C2=COC=C2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 373.03033158g/mol
• Monoisotopic Mass: 373.03033158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 148Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide

Comprehensive Overview of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034396-54-6)

The compound N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide, identified by its CAS No. 2034396-54-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the furan and pyrazine moieties, as well as the benzothiadiazole-sulfonamide backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's sulfonamide group is particularly noteworthy, as it is a common feature in many FDA-approved drugs, including antibiotics and diuretics. The integration of furan and pyrazine rings further enhances its versatility, making it a subject of intense study in structure-activity relationship (SAR) analyses.

From a synthetic perspective, the preparation of CAS No. 2034396-54-6 involves multi-step organic reactions, often requiring catalysts and protecting groups to achieve high yields. The compound's benzothiadiazole core is known for its electron-withdrawing properties, which can be leveraged in the design of organic semiconductors and photovoltaic materials. This dual applicability in both life sciences and material engineering underscores its interdisciplinary significance.

One of the most frequently searched questions related to this compound is its solubility and stability under various conditions. Studies indicate that N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide exhibits moderate solubility in polar organic solvents like DMSO and DMF, which is crucial for its formulation in drug delivery systems. Additionally, its thermal stability has been tested up to 200°C, making it suitable for applications requiring high-temperature processing.

The compound's potential in cancer research is another hot topic among researchers. Preliminary in vitro studies suggest that it may inhibit certain kinase enzymes, which are often overexpressed in malignant cells. This aligns with the growing interest in targeted therapies and personalized medicine, where small-molecule inhibitors play a pivotal role. However, further preclinical trials are needed to validate its efficacy and safety.

In the context of green chemistry, the synthesis of CAS No. 2034396-54-6 has been optimized to minimize waste generation and reduce the use of hazardous reagents. This reflects the broader trend toward sustainable chemical practices, which is a key concern for both academia and industry. The compound's biodegradability and eco-toxicity profiles are also under investigation to ensure compliance with environmental regulations.

Another area of interest is the compound's potential role in neurological disorders. Given the structural similarity of its benzothiadiazole moiety to other CNS-active compounds, researchers are exploring its effects on neurotransmitter receptors. This is particularly relevant in the wake of rising global concerns about neurodegenerative diseases like Alzheimer's and Parkinson's.

From a commercial standpoint, N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide is currently available only in small quantities for research purposes. Its patent status and intellectual property landscape are still evolving, with several pharmaceutical companies filing provisional applications. This highlights the competitive nature of drug development and the importance of molecular innovation.

In summary, CAS No. 2034396-54-6 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to renewable energy, make it a compound worth watching in the coming years. As research progresses, it is likely to become a cornerstone in the development of next-generation therapeutics and functional materials.